n4-Butyl-6-chloropyrimidine-2,4-diamine

• IUPAC Name: 4-N-butyl-6-chloropyrimidine-2,4-diamine
• InChI: InChI=1S/C8H13ClN4/c1-2-3-4-11-7-5-6(9)12-8(10)13-7/h5H,2-4H2,1H3,(H3,10,11,12,13)
• InChI Key: USOQULOSUZEEKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=CC(=NC(=N1)N)Cl
• Molecular Formula: C8H13ClN4
• DSSTOX Substance ID: DTXSID80282029
• Molecular Weight: 200.67 g/mol
• CAS No.: 5457-91-0

Description

N4-Butyl-6-chloropyrimidine-2,4-diamine is a chemical compound with the molecular formula C8H13ClN4 and a molecular weight of 200.67 g/mol . It is a member of the pyrimidine family, which is known for its wide range of applications in various fields, including pharmaceuticals and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N4-Butyl-6-chloropyrimidine-2,4-diamine typically involves the reaction of 6-chloropyrimidine-2,4-diamine with butylamine under controlled conditions . The reaction is usually carried out in an organic solvent such as ethanol or methanol, with the temperature maintained between 50-70°C to ensure optimal yield .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors to maintain consistent reaction conditions and improve yield . The use of automated systems allows for precise control over temperature, pressure, and reaction time, ensuring high purity and efficiency .

Chemical Reactions Analysis

Types of Reactions

N4-Butyl-6-chloropyrimidine-2,4-diamine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alcohols, typically in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation and Reduction Reactions: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride are commonly used.

Major Products Formed

The major products formed from these reactions include various substituted pyrimidines, which can have different functional groups attached to the pyrimidine ring .

Scientific Research Applications

N4-Butyl-6-chloropyrimidine-2,4-diamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of N4-Butyl-6-chloropyrimidine-2,4-diamine involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the modulation of biological pathways . The exact pathways and targets can vary depending on the specific application and the derivatives formed from the compound .

Comparison with Similar Compounds

Similar Compounds

6-Chloropyrimidine-2,4-diamine: A precursor in the synthesis of N4-Butyl-6-chloropyrimidine-2,4-diamine.

N4-Butylpyrimidine-2,4-diamine: Similar structure but lacks the chlorine atom.

Uniqueness

This compound is unique due to the presence of both the butyl group and the chlorine atom, which confer specific chemical properties and reactivity . This makes it a valuable intermediate in the synthesis of various biologically active compounds .

Synthesis routes and methods

Procedure details

10 g of 2-amino-4,6-dichloropyrimidine are suspended in 100 ml of ethanol. 11.15 g of butylamine are added. The reaction mixture is refluxed for 2 hours and then evaporated to dryness. The residue is taken up in 100 ml of water. After 1 hour's stirring the precipitate is filtered off on sintered glass and is then recrystallized from 80 ml of 6/4 water/acetonitrile. 8.75 g of 2-amino-4-butylamino-6-chloropyrimidine are obtained.